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Compound of Interest

Compound Name: 2-Chloro-4-hydroxybenzaldehyde
CAS No.: 56962-11-9
Cat. No.: B147074

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Chloro-4-
hydroxybenzaldehyde (CAS No. 56962-11-9), a key intermediate in the synthesis of
pharmaceuticals, agrochemicals, and dyestuffs.[1][2] Adherence to these guidelines is critical
for ensuring laboratory safety and maintaining experimental integrity.

Physicochemical and Toxicological Properties

2-Chloro-4-hydroxybenzaldehyde is a solid, typically appearing as an off-white to light yellow
powder or crystal.[3] It is soluble in organic solvents.[1][2] While specific quantitative toxicity
data for this compound is not readily available, data for the parent compound, benzaldehyde,
provides a toxicological baseline. Benzaldehyde exhibits low acute toxicity with an oral LD50 in
rats reported between 800 and 1300 mg/kg.[4][5]
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Property Data Citations

Chemical Formula C7HsCIO2 [6]

Molecular Weight 156.57 g/mol

Appearance Off.—white to light yellow 3]
solid/crystal

Melting Point 145-147 °C

Solubility Soluble in organic solvents [1][2]

pKa 6.81 + 0.18 (Predicted) [3]

Oral LDso (Benzaldehyde)

800 - 1300 mg/kg (Rat) [4115]

Oral LDso (Benzaldehyde)

800 - 2850 mg/kg (Mouse) [4]

Hazard Identification and GHS Classification

This chemical is classified as hazardous.[7] It is known to cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[2][7]

Hazard Class Category Hazard Statement Citations
Skin H315: Causes skin

: - 2 N [6]
Corrosion/Irritation irritation
Serious Eye 5 H319: Causes serious 6]
Damage/Eye Irritation eye irritation
Specific Target Organ

o ) H335: May cause

Toxicity (Single 3 [6]

Exposure)

respiratory irritation

GHS Pictograms:

laalt text

Signal Word:Warning[7]
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Safe Handling and Storage

Proper handling and storage are essential to minimize risk. This includes using the chemical in
a well-ventilated area, avoiding the formation of dust, and preventing contact with skin, eyes,
and clothing.[7]

General Handling Workflow

The following workflow outlines the key steps for safely handling 2-Chloro-4-
hydroxybenzaldehyde in a laboratory setting.

Preparation Handling Cleanup & Disposal

Don Appropriate PPE Set up in Ventilated Area Weigh Solid Carefully Transfer to Reaction Vessel Ll

(Goggles, Gloves, Lab Coat) (Fume Hood) (Avoid Dust Generation)

Click to download full resolution via product page

General laboratory workflow for handling 2-Chloro-4-hydroxybenzaldehyde.

Storage Requirements

Store containers tightly closed in a dry, cool, and well-ventilated place.[2][7] The compound is
noted to be air-sensitive, and storage under an inert atmosphere (e.g., Nitrogen or Argon) is
recommended to maintain product quality.[7]

Incompatible Materials

Avoid contact with strong oxidizing agents.[2][7]

Exposure Control and Personal Protection

Engineering controls, such as ensuring eyewash stations and safety showers are close to the
workstation, are critical.[7] Use only in a well-ventilated area, preferably a chemical fume hood.

[7]
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Protection Type

Specification

Citations

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles (conforming to EN166
or OSHA 29 CFR 1910.133).

[7]

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile rubber) and
clothing to prevent skin

exposure.

[7]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded

or if irritation is experienced.

[7]

Hygiene Measures

Wash hands thoroughly after
handling. Wash contaminated

clothing before reuse.

[7]

First Aid Measures

In case of exposure, follow these first aid protocols immediately.
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Exposure Event

A4 A4
‘ Skin Contact ‘ ‘ Eye Contact ‘
1

4

Rinse cautiously with water for several minutes.
Remove contact lenses if present.

Ingestion }

{ Inhalation

v
Remove to fresh air. Wash with plenty of soap and water.

Keep at rest. Remove contaminated clothing.
Call POISON CENTER if unwell. Get medical advice if irritation occurs.

Clean mouth with water.
Drink plenty of water.
Get medical attention if symptoms occur.

Continue rinsing.
Get medical advice if irritation persists.

Click to download full resolution via product page

First aid decision workflow for 2-Chloro-4-hydroxybenzaldehyde exposure.

Accidental Release and Firefighting Measures

Accidental Release: For a spill, wear personal protective equipment. Avoid dust formation.
Sweep up and shovel the material into a suitable, closed container for disposal. Ensure
adequate ventilation. Do not let the product enter drains.[7]

Firefighting: Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam.[7]
Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[7]
Hazardous combustion products include carbon monoxide, carbon dioxide, and hydrogen
chloride gas.[7]

Application in Research and Development

2-Chloro-4-hydroxybenzaldehyde is a versatile building block in organic synthesis. A primary
application is in the preparation of Schiff bases, which are widely studied for their biological
activities, including anticancer and antimicrobial properties.[8]
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Experimental Protocol: Synthesis of a Schiff Base
Derivative

This protocol is a representative method for the condensation reaction between 2-Chloro-4-
hydroxybenzaldehyde and a primary amine to form a Schiff base (imine).

Materials:

2-Chloro-4-hydroxybenzaldehyde (1.0 equivalent)

Primary amine (e.g., aniline or a substituted aniline) (1.0 equivalent)

Absolute Ethanol or Methanol

Glacial Acetic Acid (catalytic amount, e.g., a few drops)

Round-bottom flask, reflux condenser, magnetic stirrer, and heating mantle.

Procedure:

Reactant Preparation: In a round-bottom flask, dissolve 2-Chloro-4-hydroxybenzaldehyde
in a minimal amount of absolute ethanol with stirring.

o Amine Addition: In a separate beaker, dissolve the primary amine in absolute ethanol. Add
this solution dropwise to the stirred aldehyde solution at room temperature.

o Catalyst Addition: Add a few drops of glacial acetic acid to the reaction mixture to catalyze
the condensation.

o Reflux: Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. Monitor the
reaction progress using Thin Layer Chromatography (TLC).

« |solation: Once the reaction is complete, allow the mixture to cool to room temperature. The
Schiff base product will often precipitate from the solution.

 Purification: Collect the precipitate by vacuum filtration, wash with cold ethanol, and dry. The
product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or an
ethanol/water mixture).
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Relevance in Drug Discovery: Potential Signhaling
Pathway Modulation

While 2-Chloro-4-hydroxybenzaldehyde itself is an intermediate, its derivatives are of
significant interest in drug discovery. For example, Schiff bases derived from the analogous 2-
hydroxybenzaldehyde have been shown to induce apoptosis in cancer cells by modulating key
signaling pathways.[9] One such critical pathway is the Mitogen-Activated Protein Kinase
(MAPK) signaling cascade, which regulates cell proliferation, differentiation, and apoptosis.[9]
[10] The diagram below illustrates a generalized view of how a cytotoxic agent might influence
this pathway to induce cell death.

Schiff Base Derivative
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\ Inhibition
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Generalized MAPK signaling pathway potentially modulated by cytotoxic derivatives.

Ecological Information
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Specific ecotoxicological data for 2-Chloro-4-hydroxybenzaldehyde is limited. However,
studies on substituted benzaldehydes indicate they can be toxic to aquatic organisms like
Photobacterium phosphoreum.[11][12] As a general precaution, this chemical should not be
released into the environment, and discharge into drains must be avoided.[1][7] Waste should
be disposed of as hazardous chemical waste in accordance with local and national regulations.

[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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